Cas no 2172365-92-1 (2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2172365-92-1
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5934751
• PubChem ID: 165562297
• Update Time: 2025-06-20

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• EN300-1502664
• 2172365-92-1
• 2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid

• Inchi： 1S/C23H26N2O6/c1-2-30-15(11-21(26)24-13-22(27)28)12-25-23(29)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,2,11-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： QCPLNEVTCSZWHZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(=O)O)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid (CAS No. 2172365-92-1): An Overview

2-3-Ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2172365-92-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of fluorene and features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid includes an ethoxy group, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amide linkage. The Fmoc group is commonly used in peptide synthesis to protect the amino functionality during the assembly of peptides, ensuring that only the desired reactions occur at specific sites. This protection strategy is crucial for maintaining the integrity and purity of the final product.

Recent studies have highlighted the potential of 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By selectively interfering with these interactions, 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid could potentially be used to develop new drugs for treating diseases such as cancer and neurodegenerative disorders.

In addition to its potential therapeutic applications, 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the mechanisms of protein function and interaction. For example, researchers at the University of California, San Francisco, have utilized this compound to investigate the role of specific amino acid residues in protein stability and function. Their findings have provided valuable insights into the structural basis of protein behavior and have opened new avenues for drug discovery.

The synthesis of 2-3-ethoxy-4-{(9H-fluoren-9-yloxycarbonyl)amino}butanamidoacetic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the Fmoc-amino intermediate, followed by the introduction of the ethoxy and amide functionalities. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, making it more efficient and scalable for industrial applications.

The physicochemical properties of 2-3-ethoxy-{(9H-fluoren-methyl-carbonyl)amino}butanamidoacetic acid, including its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for optimizing its use in both research and pharmaceutical development. For instance, its solubility in various solvents can be fine-tuned by modifying reaction conditions or by introducing additional functional groups. This flexibility allows researchers to tailor the compound's properties to meet specific experimental requirements.

In conclusion, 2-3-Ethoxy-{(9H-fluoren-methyl-carbonyl)amino}butanamidoacetic acid (CAS No. 2172365-92-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structure and functional groups make it an excellent candidate for further exploration in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing new treatments for a wide range of diseases.